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Compound of Interest

Compound Name: Pyriminostrobin

Cat. No.: B1429120 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

Pyriminostrobin, a strobilurin fungicide, is critical for maintaining laboratory safety and

environmental protection. While a specific Safety Data Sheet (SDS) for Pyriminostrobin is not

readily available in public literature, this guide provides essential procedural steps based on

general pesticide disposal regulations and information for similar strobilurin fungicides.

Adherence to these guidelines will help ensure the safe and responsible management of

Pyriminostrobin waste.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to consult the product's label and any

accompanying safety information. Personnel handling Pyriminostrobin should always wear

appropriate Personal Protective Equipment (PPE).

Recommended Personal Protective Equipment (PPE):
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PPE Category Item Specification

Hand Protection Chemical-resistant gloves
Nitrile rubber, butyl rubber, or

other resistant material

Eye Protection Safety glasses or goggles ANSI Z87.1 certified

Skin and Body
Lab coat, long-sleeved shirt,

and long pants
To prevent skin contact

Respiratory
Respirator with appropriate

cartridge

If handling in a poorly

ventilated area or if

dust/aerosol is generated

Step-by-Step Disposal Procedures
The disposal of Pyriminostrobin, like other pesticides, is regulated by the Federal Insecticide,

Fungicide, and Rodenticide Act (FIFRA) and the Resource Conservation and Recovery Act

(RCRA) in the United States.[1] Improper disposal can lead to environmental contamination

and significant penalties.

Prevent Excess Waste: The most effective disposal method is to avoid generating waste in

the first place.

Calculate the required amount of Pyriminostrobin for your experiment accurately to avoid

surplus.

If a small amount of usable product remains, consider if it can be used by another

authorized researcher in your institution according to label directions.[2]

Decontamination of Empty Containers:

Triple-rinse empty containers with a suitable solvent (e.g., water or as specified by the

manufacturer).

The rinsate should be collected and treated as hazardous waste. Do not pour rinsate

down the drain.[3]

Puncture or otherwise render the container unusable for other purposes.
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Dispose of the clean, empty container according to institutional and local regulations,

which may include recycling programs for pesticide containers.

Disposal of Unused or Waste Pyriminostrobin:

Unused or waste Pyriminostrobin is considered hazardous waste.

It should be collected in a clearly labeled, sealed, and compatible waste container.

Store the waste container in a designated, well-ventilated, and secure area, away from

incompatible materials.

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor for pickup and disposal. These professionals are

trained to handle and transport chemical waste in accordance with all federal, state, and

local regulations.

Spill Management:

In the event of a spill, immediately alert personnel in the area and restrict access.

Wearing appropriate PPE, contain the spill using absorbent materials such as vermiculite

or sand.

Collect the absorbed material into a sealed, labeled hazardous waste container.

Clean the spill area with a suitable detergent and water, collecting the cleaning materials

as hazardous waste.

Report the spill to your institution's EHS department.

Environmental Hazards and Considerations
Strobilurin fungicides, the class of compounds to which Pyriminostrobin belongs, are known

to be very toxic to aquatic life with long-lasting effects.[4] Therefore, it is crucial to prevent any

release of Pyriminostrobin into the environment. Never dispose of Pyriminostrobin or its

containers in regular trash or pour it down the drain.[2]
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Regulatory Framework
The disposal of pesticides is a "cradle-to-grave" responsibility, meaning the generator of the

waste is responsible for it from its creation to its final disposal.[1] Key regulations include:

FIFRA: Governs the sale, distribution, and use of pesticides. The product label, which is a

legal document under FIFRA, may contain specific disposal instructions.

RCRA: Governs the management of hazardous waste.

State and local regulations may be more stringent than federal laws. Always consult with your

local authorities or your institution's EHS department to ensure full compliance.

Disposal Decision Workflow
The following diagram outlines the decision-making process for the proper disposal of

Pyriminostrobin.

Caption: Pyriminostrobin Disposal Decision Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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